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Compound of Interest

Compound Name: 2-(Tert-butoxy)acetic acid

Cat. No.: B077238

For Researchers, Scientists, and Drug Development Professionals: Your safety is paramount
when handling chemical reagents. This document provides essential, immediate safety and
logistical information for the proper handling and disposal of 2-(Tert-butoxy)acetic acid,
ensuring the well-being of all laboratory personnel and the integrity of your research.

2-(Tert-butoxy)acetic acid is a valuable reagent in drug development and various chemical
syntheses. However, its corrosive nature necessitates strict adherence to safety protocols to
prevent injury and ensure a safe laboratory environment. This guide offers procedural, step-by-
step guidance to directly address your operational questions.

Immediate Safety and Hazard Information

2-(Tert-butoxy)acetic acid is classified with the following hazards:
o Skin Irritation (H315): Causes skin irritation upon contact.[1][2]
» Serious Eye Irritation (H319): Causes serious eye irritation.[1][2]

o May Cause Respiratory Irritation (H335): Inhalation of vapors, mists, or dust may irritate the
respiratory tract.[1][2]

o Harmful if Swallowed (H302): May be harmful if ingested.[1]

Due to these hazards, it is crucial to handle this chemical with appropriate personal protective
equipment and within a controlled environment.
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Personal Protective Equipment (PPE) Selection
Workflow

The following diagram outlines the logical workflow for selecting the appropriate PPE when
working with 2-(Tert-butoxy)acetic acid. Adherence to this workflow is critical for minimizing

exposure risk.
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PPE Selection Workflow for 2-(Tert-butoxy)acetic Acid
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Caption: PPE Selection Workflow for 2-(Tert-butoxy)acetic Acid.

Quantitative Safety Data
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While specific occupational exposure limits (OELS) for 2-(Tert-butoxy)acetic acid have not
been established, data for related carboxylic acids can provide guidance for risk assessment.
Always strive to keep exposure to any chemical to the lowest achievable level.

Reference
Parameter Value Source
Compound(s)
OSHA PEL
o TWA 10 ppm (25 ) ]
(Permissible Exposure Acetic Acid NIOSH, OSHA
. mg/m?)
Limit)
NIOSH REL TWA 10 ppm (25
(Recommended mg/m3), ST 15 ppm Acetic Acid NIOSH
Exposure Limit) (37 mg/m3)
ACGIH TLV TWA 10 ppm (25
(Threshold Limit mg/m3), STEL 15 ppm  Acetic Acid ACGIH
Value) (37 mg/m3)
NIOSH REL
(Recommended TWA 5 ppm (9 mg/m3)  Formic Acid NIOSH
Exposure Limit)
OSHA PEL
(Permissible Exposure TWAS5 ppm (9 mg/m3)  Formic Acid OSHA
Limit)

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. STEL
(Short-Term Exposure Limit) is a 15-minute TWA exposure that should not be exceeded at any
time during a workday.

Experimental Protocols: Safe Handling and Disposal

Adherence to the following detailed procedures is mandatory for the safe handling and disposal
of 2-(Tert-butoxy)acetic acid.

Personal Protective Equipment (PPE) Donning and
Doffing
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Donning Sequence:
Lab Coat: Put on a clean, buttoned laboratory coat.

Gloves: Don the appropriate chemical-resistant gloves. For handling 2-(Tert-butoxy)acetic
acid, nitrile or neoprene gloves are recommended for incidental contact. For prolonged
contact or handling larger quantities, butyl rubber gloves offer greater protection. Always
inspect gloves for any signs of degradation or perforation before use. Double gloving is a
recommended practice.

Eye Protection: Wear chemical splash goggles that conform to ANSI Z87.1 standards.

Face Shield: If there is a significant risk of splashing, wear a face shield over the chemical
splash goggles.

Doffing Sequence (to prevent cross-contamination):

Gloves: Remove the outer pair of gloves (if double-gloved) by peeling them off from the cuff,
turning them inside out. Dispose of them in the designated hazardous waste container.
Remove the inner pair using the same technique.

Face Shield: Remove the face shield by handling the headband.
Goggles: Remove goggles from the back of the head.

Lab Coat: Remove the lab coat by rolling it down from the shoulders, keeping the
contaminated outer surface away from your body.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Operational Plan: Handling 2-(Tert-butoxy)acetic Acid

e Preparation:

o Ensure that a calibrated and certified chemical fume hood is used for all manipulations of
2-(Tert-butoxy)acetic acid.
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o Verify that a safety shower and eyewash station are readily accessible and have been
recently tested.

o Assemble all necessary equipment (glassware, stir bars, etc.) inside the fume hood before
introducing the chemical.

o Have a spill kit readily available. The kit should contain a neutralizer for acids (such as
sodium bicarbonate), absorbent materials, and a designated container for spill waste.

e Procedure:

[¢]

When transferring the acid, use a funnel to minimize the risk of spills.

o If heating is required, use a well-controlled heating mantle and monitor the temperature
closely. Avoid open flames.

o Keep the container of 2-(Tert-butoxy)acetic acid closed when not in use to minimize the
release of vapors.

o Work with the smallest quantity of the chemical necessary for the experiment.

o Always add acid to water or other solvents slowly and with stirring to dissipate any heat
generated. Never add water to acid.

e In Case of a Spill:
o Small Spill (inside a fume hood):
1. Alert nearby personnel.

2. Wearing appropriate PPE, neutralize the spill by slowly adding sodium bicarbonate or
another suitable acid neutralizer.

3. Absorb the neutralized mixture with an inert material (e.g., vermiculite, sand).
4. Scoop the absorbed material into a designated hazardous waste container.

5. Clean the spill area with soap and water.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b077238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Large Spill (or any spill outside a fume hood):
1. Evacuate the immediate area.
2. Alert your supervisor and the institutional safety officer.
3. Prevent the spill from entering drains.

4. Only personnel trained in hazardous spill response should attempt to clean up a large
spill.

Disposal Plan
All waste containing 2-(Tert-butoxy)acetic acid must be treated as hazardous waste.
» Waste Collection:

o Collect all liquid waste containing 2-(Tert-butoxy)acetic acid in a designated, properly
labeled, and sealed waste container. The container should be made of a material
compatible with acids (e.g., high-density polyethylene).

o Solid waste, such as contaminated gloves, paper towels, and absorbent materials from
spills, must be collected in a separate, clearly labeled hazardous waste container.

» Waste Neutralization (for aqueous waste, if permitted by institutional policy):
o This procedure must be performed in a chemical fume hood.

o Slowly add the acidic waste to a large volume of cold water to dilute it. A 1:10 ratio of acid

to water is a general guideline.

o While stirring continuously, slowly add a weak base, such as sodium bicarbonate or a
dilute solution of sodium hydroxide, to the diluted acid.

o Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding
the base in small portions until the pH is within the neutral range (typically 6-8), as
specified by your local wastewater regulations.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b077238?utm_src=pdf-body
https://www.benchchem.com/product/b077238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Be aware that this neutralization process can generate heat and gas. Perform the
procedure slowly to control the reaction.

e Final Disposal:

o Even after neutralization, the solution may need to be disposed of as hazardous waste,
especially if it contains other hazardous components.

o Follow your institution's specific procedures for the disposal of hazardous chemical waste.
This typically involves arranging for pickup by a certified hazardous waste disposal
service.

o Never dispose of 2-(Tert-butoxy)acetic acid, whether neat or in solution, down the drain
without proper neutralization and authorization from your institution's environmental health
and safety department.

By adhering to these comprehensive safety and handling procedures, you can effectively
mitigate the risks associated with 2-(Tert-butoxy)acetic acid and ensure a safe and productive
research environment. Always prioritize safety and consult your institution's specific safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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